Cas no 1638771-60-4 (4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde)

• Product Name: 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• CAS No: 1638771-60-4
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 5296020
• Update Time: 2026-03-10

4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde

• Inchi： 1S/C9H8N2O/c1-6-7(5-12)4-11-9-8(6)2-3-10-9/h2-5H,1H3,(H,10,11)
• InChI Key： XCGHHSWRQINOTC-UHFFFAOYSA-N
• SMILES： C12NC=CC1=C(C)C(C=O)=CN=2

Additional information on 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde

Comprehensive Overview of 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde (CAS 1638771-60-4): Properties, Applications, and Market Insights

The chemical compound 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde (CAS 1638771-60-4) is a specialized heterocyclic aldehyde with significant potential in pharmaceutical and agrochemical research. As a derivative of the pyrrolopyridine family, this compound has garnered attention due to its unique structural features and reactivity. In this article, we delve into the molecular characteristics, synthesis pathways, applications, and emerging trends surrounding this versatile chemical entity.

From a structural perspective, 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde combines a pyrrole ring fused with a pyridine moiety, featuring a formyl group at the 5-position and a methyl substituent at the 4-position. This arrangement creates multiple reactive sites that make it valuable for constructing more complex molecular architectures. The compound typically appears as a light yellow to beige crystalline powder with moderate solubility in common organic solvents like DMSO, methanol, and dichloromethane.

Recent scientific literature highlights the growing importance of pyrrolopyridine derivatives in drug discovery programs. The 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde scaffold serves as a key intermediate for developing kinase inhibitors, particularly those targeting JAK and ALK enzymes. Researchers are particularly interested in its potential for creating novel therapeutics for inflammatory conditions and certain types of cancers. The aldehyde functionality allows for efficient conjugation with various nucleophiles through condensation reactions, enabling rapid structure-activity relationship studies.

In material science applications, the 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde structure has shown promise in the development of organic electronic materials. Its conjugated system and ability to form stable complexes with transition metals make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. The methyl substitution enhances the compound's stability while maintaining desirable electronic properties, addressing one of the key challenges in organic semiconductor development.

The synthesis of CAS 1638771-60-4 typically involves multi-step organic transformations starting from commercially available pyridine precursors. Modern approaches often employ palladium-catalyzed cross-coupling reactions to construct the bicyclic core, followed by selective formylation at the 5-position. Recent advancements in flow chemistry have improved the scalability and yield of these processes, making the compound more accessible for industrial applications. Analytical characterization is routinely performed using HPLC, NMR spectroscopy, and mass spectrometry to ensure high purity (>98%) for research purposes.

Market analysis indicates steady growth in demand for specialized pyrrolopyridine building blocks like 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde. Pharmaceutical companies account for approximately 65% of current consumption, followed by academic research institutions (25%) and material science developers (10%). The compound is typically supplied in gram to kilogram quantities by specialty chemical manufacturers, with prices reflecting its high purity requirements and complex synthesis. Current research trends suggest expanding applications in PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design.

From a regulatory standpoint, 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde is not currently classified under restricted substance lists in major markets. However, researchers should consult local regulations regarding its handling and disposal, particularly concerning its aldehyde functionality. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain stability over extended periods. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed handling instructions and hazard information.

The future outlook for CAS 1638771-60-4 appears promising, with several patent applications filed in recent years covering its derivatives in various therapeutic areas. The compound's versatility as a synthetic intermediate continues to drive innovation across multiple disciplines. As synthetic methodologies become more efficient and sustainable, broader adoption of this pyrrolopyridine aldehyde in industrial applications is anticipated. Researchers are particularly excited about its potential in targeted drug delivery systems and as a ligand in catalytic processes.

For laboratories working with 4-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde, proper analytical characterization is essential. Common challenges include monitoring aldehyde stability during storage and reactions. Advanced techniques like LC-MS coupling and 2D NMR spectroscopy have proven valuable for quality control and structural confirmation. The scientific community continues to explore novel derivatives and applications, making this compound an area of active investigation in both academic and industrial settings.